Cas no 110418-99-0 (Dimethyl Bicyclo[5.1.0]oct-5-ene-8,8-dicarboxylate)

Dimethyl Bicyclo[5.1.0]oct-5-ene-8,8-dicarboxylate structure
110418-99-0 structure
Product Name:Dimethyl Bicyclo[5.1.0]oct-5-ene-8,8-dicarboxylate
CAS No:110418-99-0
MF:C12H16O4
MW:224.253044128418
CID:1194099
PubChem ID:21592024
Update Time:2025-04-20

Dimethyl Bicyclo[5.1.0]oct-5-ene-8,8-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl Bicyclo[5.1.0]oct-5-ene-8,8-dicarboxylate
    • dimethyl bicyclo&lt
    • 5.1.0&gt
    • oct-2-ene-8,8-dicarboxylate
    • Bicyclo[5.1.0]oct-2-ene-8,8-dicarboxylic acid, dimethyl ester
    • CTK0D4786
    • ACMC-20mdd9
    • dimethyl bicyclo< 5.1.0> oct-2-ene-8,8-dicarboxylate; Bicyclo[5.1.0]oct-2-ene-8,8-dicarboxylic acid, dimethyl ester; CTK0D4786; ACMC-20mdd9;
    • DTXSID60616202
    • Dimethyl bicyclo[5.1.0]oct-2-ene-8,8-dicarboxylate
    • 110418-99-0
    • Inchi: 1S/C12H16O4/c1-15-10(13)12(11(14)16-2)8-6-4-3-5-7-9(8)12/h4,6,8-9H,3,5,7H2,1-2H3
    • InChI Key: OQIQFZAVDCXCDS-UHFFFAOYSA-N
    • SMILES: O(C)C(C1(C(=O)OC)C2C=CCCCC12)=O

Computed Properties

  • Exact Mass: 224.10485899g/mol
  • Monoisotopic Mass: 224.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.6Ų

Dimethyl Bicyclo[5.1.0]oct-5-ene-8,8-dicarboxylate Related Literature

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